Cas no 598-05-0 (Dipropyl sulfate)

Dipropyl sulfate Properties

Names and Identifiers

• Sulfuric acid, dipropylester
• Dipropyl Sulfate [Alkylating Agent]
• Dipropyl sulfate
• di-1-propyl sulfate
• di-n-propyl sulfate
• Dipropyl sulphate
• n-propyl sulfate
• Sulphuric acid dipropyl ester
• Sulfuric acid, dipropyl ester
• DIPROPYLSULFATE
• dipropylsulfat
• di-n-propylsulfate
• dipropyl sulfuric acid
• di-n-propylsulfuric acid
• JYCKNDWZDXGNBW-UHFFFAOYSA-
• JYCKNDWZDXGNBW-UHFFFAOYSA-N
• D1638
• C-4
• CCRIS 9256
• AKOS028108566
• Dipropyl sulfate, allkylating agent, >=97.0% (GC)
• MFCD00059243
• Boc-(S)-3-Amino-3-(3-bromo-phenyl)-propionicacid
• Sulfuric acid,dipropylester
• 598-05-0
• InChI=1/C6H14O4S/c1-3-5-9-11(7,8)10-6-4-2/h3-6H2,1-2H3
• SCHEMBL301444
• sulfuric acid dipropyl ester
• FT-0693255
• DTXSID6060503
• D89896
• DB-256144
• DTXCID2042696
• +Expand

• MDL： MFCD00059243
• InChIKey： JYCKNDWZDXGNBW-UHFFFAOYSA-N
• Inchi： 1S/C6H14O4S/c1-3-5-9-11(7,8)10-6-4-2/h3-6H2,1-2H3
• SMILES： S(=O)(=O)(OC([H])([H])C([H])([H])C([H])([H])[H])OC([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 182.06100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 182.061
• Heavy Atom Count: 11
• Complexity: 154
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 61

Experimental Properties

• LogP: 2.16520
• PSA: 60.98000
• Refractive Index: n20/D 1.413
• Boiling Point: 115°C/16mmHg(lit.)
• Melting Point: No data available
• Flash Point: 105.3±18.7 °C
• Color/Form: No data available
• Density: 1.109 g/mL at 20 °C(lit.)

Dipropyl sulfate Security Information

• Symbol: GHS05 GHS06
• WGK Germany：3
• Safety Term：R26;R36/37/39;R45
• Safety Instruction： S26; S36/37/39; S45
• Risk Phrases：R34
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3265 8
• Hazard Statement： H301+H311+H331-H314
• Warning Statement： P260-P264-P270-P271-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P403+P233-P405-P501
• Prompt：dangerous
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• PackingGroup：II
• Risk Phrases： 23/24/25-34
• Signal Word：Danger
• HazardClass：8/6.1

Dipropyl sulfate Customs Data

• HS CODE：29209090